(1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride
Overview
Description
(1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride is a chemical compound with a complex structure that includes a pyridine ring and a dimethylphosphoryl group
Preparation Methods
The synthesis of (1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride involves several steps. One common synthetic route includes the reaction of pyridine-3-carboxaldehyde with dimethylphosphine oxide under specific conditions to form the intermediate product. This intermediate is then subjected to further reactions, including reduction and amination, to yield the final compound. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction environments.
Chemical Reactions Analysis
(1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, particularly at the pyridine ring, using reagents like halogens or alkylating agents.
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding phosphine oxides, while reduction can lead to the formation of amines.
Scientific Research Applications
(1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.
Industry: It is used in the development of new materials and as a catalyst in chemical processes.
Mechanism of Action
The mechanism of action of (1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. For example, it may inhibit certain enzymes involved in disease processes, leading to therapeutic effects.
Comparison with Similar Compounds
(1S)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride can be compared with other similar compounds, such as:
Pyrrole-containing compounds: These compounds also have a pyridine ring and exhibit similar biological activities.
Dimethylphosphoryl derivatives: Compounds with a dimethylphosphoryl group share similar chemical reactivity and applications.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
2742623-37-4 |
|---|---|
Molecular Formula |
C8H15Cl2N2OP |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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